3,6-Dimethylimidazo[2,1-b]thiazole
Overview
Description
3,6-Dimethylimidazo[2,1-b]thiazole is a chemical compound with the molecular formula C7H8N2S . Its molecular weight is 152.22 . The compound is typically stored in a dry room at room temperature .
Molecular Structure Analysis
The InChI code for 3,6-Dimethylimidazo[2,1-b]thiazole is 1S/C7H8N2S/c1-5-3-9-6(2)4-10-7(9)8-5/h3-4H,1-2H3 . This code provides a specific string of characters that represent the compound’s molecular structure.Physical And Chemical Properties Analysis
3,6-Dimethylimidazo[2,1-b]thiazole is a solid at room temperature .Scientific Research Applications
1. Anticancer Application
- Summary of Application : A new series of imidazo[2,1-b]thiazole-based chalcone derivatives were designed, synthesized, and tested for their anticancer activities . The compounds were tested on three different types of cancer cells, namely colorectal adenocarcinoma (HT-29), lung carcinoma (A-549), breast adenocarcinoma (MCF-7), and mouse fibroblast cells (3T3-L1) by XTT tests .
- Methods of Application : The cytotoxic ability of the compounds was tested on the mentioned cancer cells by XTT tests . Further anticancer activity studies were performed on MCF-7 cells with the compound 3j having the lowest IC 50 and highest SI values .
- Results or Outcomes : XTT results revealed that all the test compounds exhibited much higher cytotoxic activity on the cancer cells than that of normal 3T3-L1 cells . Among the compounds, 3j especially stood out with its IC 50 (9.76 µM) and SI (14.99) values on MCF-7 cells .
2. Antibacterial Application
- Summary of Application : Thiazole derivatives, including imidazo[2,1-b]thiazole, show significant antibacterial activity against various bacteria and pathogens . They play an important role in the pharmaceutical industry due to their unique properties .
- Methods of Application : The antibacterial activity of thiazole derivatives is typically evaluated using various processes against various bacteria and pathogens . For instance, a series of novel 2-(3,5-diphenyl-4,5-dihydro-1H-pyrazol-1-yl)-4-phenylthiazoles was demonstrated and investigated for antibacterial activity against gram-positive and negative bacteria .
- Results or Outcomes : The antibacterial data found that some of the synthesized thiazole derivatives showed moderate activity against Escherichia coli .
3. Antifungal Application
- Summary of Application : Thiazole derivatives, including imidazo[2,1-b]thiazole, have been found to have significant antifungal properties . They are used in the treatment of various fungal infections .
- Methods of Application : The antifungal medication abafungin is mostly used topically to suppress skin infections caused by various fungi .
- Results or Outcomes : The application of these compounds has been effective in suppressing skin infections caused by various fungi .
4. Phosphorescent Iridium Complexes
- Summary of Application : “3,6-Dimethylimidazo[2,1-b]thiazole” has been used as a primary ligand to synthesize phosphorescent iridium complexes .
- Methods of Application : The ligand was prepared from thiourea, acetone (or trifluoroacetone), and α-bromoacetophenone . This was then used to synthesize ten phosphorescent iridium complexes .
- Results or Outcomes : The synthesis resulted in ten different phosphorescent iridium complexes .
5. Analgesic and Anti-inflammatory Applications
- Summary of Application : Thiazole derivatives, including imidazo[2,1-b]thiazole, have been found to have significant analgesic and anti-inflammatory properties . They are used in the treatment of various conditions that cause pain and inflammation .
- Methods of Application : The analgesic and anti-inflammatory activities of thiazole derivatives are typically evaluated using various processes against various conditions . For instance, a series of novel thiazole derivatives was demonstrated and investigated for analgesic and anti-inflammatory activities .
- Results or Outcomes : The data found that some of the synthesized thiazole derivatives showed significant analgesic and anti-inflammatory activities .
6. Antituberculosis Applications
- Summary of Application : Imidazo[2,1-b]thiazole derivatives have been found to have significant antituberculosis properties . They are used in the treatment of tuberculosis .
- Methods of Application : The antituberculosis activity of imidazo[2,1-b]thiazole derivatives is typically evaluated using various processes against Mycobacterium tuberculosis .
- Results or Outcomes : The application of these compounds has been effective in suppressing the growth of Mycobacterium tuberculosis .
Safety And Hazards
The compound is classified under GHS07 for safety . The hazard statements include H302-H315-H319-H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray, wash thoroughly after handling, and wear protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
3,6-dimethylimidazo[2,1-b][1,3]thiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2S/c1-5-3-9-6(2)4-10-7(9)8-5/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGNKCPGTFXKLRQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C(=CSC2=N1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40398635 | |
Record name | 3,6-Dimethylimidazo[2,1-b]thiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40398635 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,6-Dimethylimidazo[2,1-b]thiazole | |
CAS RN |
25944-60-9 | |
Record name | 3,6-Dimethylimidazo[2,1-b]thiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40398635 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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